Cas no 820965-58-0 (2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-)

• Product Name: 2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
• CAS No: 820965-58-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 699282
• PubChem ID: 11446780
• Update Time: 2025-04-19

2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
• 3,3'-(2,5-pyridinediyl)bis-2-propyn-1-ol
• 3-[6-(3-hydroxyprop-1-ynyl)pyridin-3-yl]prop-2-yn-1-ol
• 820965-58-0
• DTXSID80466105

• Inchi： 1S/C11H9NO2/c13-7-1-3-10-5-6-11(12-9-10)4-2-8-14/h5-6,9,13-14H,7-8H2
• InChI Key： RHLMKCGAUDHFMX-UHFFFAOYSA-N
• SMILES： OCC#CC1=CN=C(C#CCO)C=C1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.4Ų